N-(2,4-dimethoxyphenyl)-2-[7-(4-ethoxybenzoyl)-8-oxo-2H,5H,8H-[1,3]dioxolo[4,5-g]quinolin-5-yl]acetamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-2-[7-(4-ethoxybenzoyl)-8-oxo-[1,3]dioxolo[4,5-g]quinolin-5-yl]acetamide
• InChI: InChI=1S/C29H26N2O8/c1-4-37-18-7-5-17(6-8-18)28(33)21-14-31(23-13-26-25(38-16-39-26)12-20(23)29(21)34)15-27(32)30-22-10-9-19(35-2)11-24(22)36-3/h5-14H,4,15-16H2,1-3H3,(H,30,32)
• InChI Key: NVONJTCDEWDHKP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)C2=CN(C3=CC4=C(C=C3C2=O)OCO4)CC(=O)NC5=C(C=C(C=C5)OC)OC
• Molecular Formula: C29H26N2O8
• Molecular Weight: 530.5 g/mol

Description

N-(2,4-dimethoxyphenyl)-2-[7-(4-ethoxybenzoyl)-8-oxo-2H,5H,8H-[1,3]dioxolo[4,5-g]quinolin-5-yl]acetamide is a useful research compound. Its molecular formula is C29H26N2O8 and its molecular weight is 530.533. The purity is usually 95%.
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Scientific Research Applications

Structural and Fluorescence Properties

One study focused on the structural aspects of amide-containing isoquinoline derivatives and their interactions with mineral acids, leading to the formation of gels or crystalline solids depending on the acid used. The study highlighted the fluorescence emission properties of these compounds, which could be enhanced in the presence of certain hosts, making them potential candidates for fluorescence-based applications. The structural and fluorescence properties of these compounds suggest potential utility in materials science, particularly in the development of new fluorescent materials for sensing and imaging applications (Karmakar, Sarma, & Baruah, 2007).

Synthesis of Analogues and Derivatives

Another area of research has involved the synthesis of novel quinazolinium derivatives as analogs to potent antitumor benzo[c]phenanthridine alkaloids. This work contributes to the field of medicinal chemistry, particularly in the search for new anticancer agents. The synthesis of these derivatives provides a foundation for further exploration of their biological activities and potential therapeutic applications (Phillips & Castle, 1980).

Catalytic Reactions and Chemical Transformations

Research has also been conducted on platinum-catalyzed dehydroalkoxylation-cyclization cascades involving N-O bond cleavage. Such studies are significant for organic synthesis, offering new pathways for creating complex heterocyclic compounds. These catalytic processes could have implications for the development of pharmaceuticals and agrochemicals by enabling the efficient synthesis of complex molecules (Nakamura, Sato, & Terada, 2009).